Cas no 960235-23-8 (2-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester)

• Product Name: 2-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester
• CAS No: 960235-23-8
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5667357
• PubChem ID: 69406689
• Update Time: 2023-09-11

2-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(hydroxymethyl)-2-thiazolecarboxylate
• SCHEMBL5326662
• DTXSID601254648
• Ethyl 5-(hydroxymethyl)thiazole-2-carboxylate
• CS-0531150
• 960235-23-8
• 2-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester

• Inchi： 1S/C7H9NO3S/c1-2-11-7(10)6-8-3-5(4-9)12-6/h3,9H,2,4H2,1H3
• InChI Key： YGIRUQYIONZQIR-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C(OCC)=O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 325.0±34.0 °C(Predicted)
• pka: 13.32±0.10(Predicted)